Cas no 30988-17-1 (methyl 2-isocyanatoacetate)

• Product Name: methyl 2-isocyanatoacetate
• CAS No: 30988-17-1
• MF: C₄H₅NO₃
• MW: 115.087401151657
• MDL: MFCD00278825
• CID: 1011542
• PubChem ID: 2769479
• Update Time: 2025-05-26

methyl 2-isocyanatoacetate Chemical and Physical Properties

Names and Identifiers

• ISOCYANATO-ACETIC ACID METHYL ESTER
• N-Carbonylglycine Methyl Ester
• methyl 2-isocyanatoacetate
• METHYLISOCYANATOACETATE
• Acetic acid,isocyanato-,methyl ester
• isocyanatoacetic acid methyl ester
• isocyanoacetic acid methylester
• methoxycarbonylmethyl isocyanate
• methyl isocyanoacetate
• Acetic acid, 2-isocyanato-, methyl ester
• ZGONRPXUNVTWTA-UHFFFAOYSA-N
• SCHEMBL485846
• 30988-17-1
• DTXSID80377742
• methyl N-(oxomethylidene)glycinate
• MFCD00278825
• methyl isocyanatoacetate
• DB-266128
• AKOS010078191
• EN300-272494
• carbomethoxymethylisocyanate
• F2163-0159
• A902134

• MDL： MFCD00278825
• Inchi： 1S/C4H5NO3/c1-8-4(7)2-5-3-6/h2H2,1H3
• InChI Key： ZGONRPXUNVTWTA-UHFFFAOYSA-N
• SMILES： O(C)C(CN=C=O)=O

Computed Properties

• Exact Mass: 115.02700
• Monoisotopic Mass: 115.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 55.73000
• LogP: -0.50480

methyl 2-isocyanatoacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-isocyanatoacetate

Recent Advances in the Application of Methyl 2-Isocyanatoacetate (CAS: 30988-17-1) in Chemical Biology and Pharmaceutical Research

Methyl 2-isocyanatoacetate (CAS: 30988-17-1) is a versatile chemical compound that has garnered significant attention in recent years due to its utility in chemical biology and pharmaceutical research. This compound, characterized by its isocyanate functional group, serves as a crucial building block in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutics, drug delivery systems, and chemical probes for biological investigations. This research brief aims to provide an overview of the latest advancements involving methyl 2-isocyanatoacetate, focusing on its applications, mechanisms, and potential future directions.

One of the most notable applications of methyl 2-isocyanatoacetate is its use in the synthesis of peptide-based therapeutics. Researchers have leveraged its reactivity to introduce isocyanate groups into peptide chains, enabling the creation of stable and bioactive conjugates. A recent study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in enhancing the pharmacokinetic properties of peptide drugs, leading to improved bioavailability and target specificity. The study also highlighted the compound's compatibility with solid-phase peptide synthesis (SPPS), making it a valuable tool for drug discovery efforts.

In addition to its role in peptide synthesis, methyl 2-isocyanatoacetate has been employed in the development of prodrugs and drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews explored its use as a linker molecule in prodrug design, where it facilitated the controlled release of active pharmaceutical ingredients (APIs) in response to specific biological stimuli. This approach has shown promise in improving the therapeutic index of drugs with narrow safety margins, such as chemotherapeutic agents. The study also reported on the compound's ability to form stable covalent bonds with various functional groups, further expanding its utility in drug formulation.

Beyond its pharmaceutical applications, methyl 2-isocyanatoacetate has been utilized as a chemical probe to study biological systems. A recent publication in Chemical Science detailed its use in activity-based protein profiling (ABPP), a technique that enables the identification and characterization of enzyme activities in complex biological samples. The compound's isocyanate group was found to selectively react with active-site residues of target enzymes, providing valuable insights into enzyme function and inhibition. This application underscores the compound's potential as a tool for elucidating biological mechanisms and identifying new drug targets.

Despite its numerous advantages, the use of methyl 2-isocyanatoacetate is not without challenges. Issues such as stability under physiological conditions and potential off-target reactivity have been noted in recent literature. However, ongoing research is addressing these limitations through the development of modified derivatives and optimized reaction conditions. For instance, a 2024 study in Organic & Biomolecular Chemistry reported the synthesis of stabilized analogs of methyl 2-isocyanatoacetate, which exhibited improved selectivity and reduced side reactions in biological systems.

In conclusion, methyl 2-isocyanatoacetate (CAS: 30988-17-1) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, prodrug design, and chemical probing highlights its broad applicability. As research progresses, further refinements and novel applications of this compound are expected to emerge, solidifying its role in advancing drug discovery and biological understanding. Future studies should focus on addressing its current limitations and exploring its potential in emerging therapeutic areas, such as targeted cancer therapy and neurodegenerative disease treatment.